Cas no 1696978-27-4 (4-(aminomethyl)-1H,2H,3H,4H-pyrimido1,2-bindazol-9-amine)

• Product Name: 4-(aminomethyl)-1H,2H,3H,4H-pyrimido1,2-bindazol-9-amine
• CAS No: 1696978-27-4
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 6486690
• PubChem ID: 136841452
• Update Time: 2025-07-31

4-(aminomethyl)-1H,2H,3H,4H-pyrimido1,2-bindazol-9-amine Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1H,2H,3H,4H-pyrimido1,2-bindazol-9-amine
• 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine
• EN300-1118552
• 1696978-27-4

• Inchi： 1S/C11H15N5/c12-6-8-3-4-14-11-9-5-7(13)1-2-10(9)15-16(8)11/h1-2,5,8,14H,3-4,6,12-13H2
• InChI Key： TYIMTUPXRKYWDX-UHFFFAOYSA-N
• SMILES： N12C(=C3C=C(C=CC3=N1)N)NCCC2CN

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.9Ų

Additional information on 4-(aminomethyl)-1H,2H,3H,4H-pyrimido1,2-bindazol-9-amine

4-(Aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine (CAS No. 1696978-27-4): A Comprehensive Overview

The compound 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine (CAS No. 1696978-27-4) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This unique structure combines a pyrimidine ring fused with an indazole moiety, making it a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its pharmacological properties and biological activity, as it exhibits structural features similar to several clinically relevant compounds.

One of the most intriguing aspects of 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine is its potential role in addressing current medical challenges. With the growing interest in targeted therapies and precision medicine, this compound's unique structure offers opportunities for developing selective inhibitors against various biological targets. The presence of both amino and aminomethyl functional groups provides multiple sites for chemical modification, allowing medicinal chemists to optimize its properties for specific applications.

The synthesis of CAS 1696978-27-4 typically involves multi-step organic reactions that carefully construct the fused heterocyclic system. Recent advances in green chemistry approaches have made the production of such complex molecules more efficient and environmentally friendly. Many researchers are exploring innovative synthetic routes that reduce waste generation and improve atom economy, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

From a structural perspective, the pyrimidoindazole core of this compound offers remarkable versatility. The planar aromatic system facilitates π-π stacking interactions with biological targets, while the nitrogen-rich structure enables hydrogen bonding with various receptors. These features make 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine particularly interesting for studying protein-ligand interactions and structure-activity relationships in drug design.

Current research trends indicate growing interest in the potential biological activities of this compound. Preliminary studies suggest possible applications in areas such as enzyme inhibition and receptor modulation. The scientific community is particularly curious about its potential role in addressing conditions where current therapies have limitations. However, it's important to note that extensive preclinical and clinical studies would be required before any therapeutic applications could be realized.

The physicochemical properties of 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine are crucial for its potential applications. Its solubility profile, stability under various conditions, and permeability characteristics are subjects of ongoing investigation. These properties directly influence the compound's bioavailability and formulation possibilities, which are critical considerations in pharmaceutical development.

In the context of modern drug discovery, computational methods are playing an increasingly important role in studying compounds like CAS 1696978-27-4. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies help researchers predict how this molecule might interact with biological targets. These in silico approaches, combined with artificial intelligence tools, are accelerating the identification of promising compounds and reducing the need for extensive laboratory screening.

The patent landscape surrounding pyrimidoindazole derivatives has seen significant activity in recent years, reflecting the pharmaceutical industry's interest in this chemical space. While specific patents covering 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine may exist, researchers should conduct thorough intellectual property searches before pursuing commercial applications. The competitive nature of this field underscores the importance of innovation and novel approaches to compound development.

Quality control and analytical characterization are essential aspects of working with 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are typically employed to verify the compound's purity and structural integrity. These analytical methods ensure that researchers are working with well-characterized material, which is crucial for obtaining reproducible results in biological studies.

From a commercial perspective, the demand for specialized heterocyclic compounds like CAS 1696978-27-4 has been steadily increasing. Chemical suppliers and contract research organizations are expanding their catalogs to include such molecules to support the growing needs of pharmaceutical and biotechnology companies. The global market for research chemicals continues to evolve, with an emphasis on high-purity compounds and customized synthesis services.

Safety considerations are paramount when handling 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine in laboratory settings. While comprehensive toxicological data may not be publicly available for this specific compound, standard laboratory safety protocols should always be followed. Proper personal protective equipment, adequate ventilation, and appropriate waste disposal methods are essential when working with any chemical substance.

The future research directions for pyrimido[1,2-b]indazole derivatives appear promising. As our understanding of biological systems continues to grow, so does the potential for designing more effective and selective compounds based on this scaffold. The integration of new technologies in drug discovery, such as cryo-EM for structure determination and AI for compound optimization, may further unlock the potential of molecules like 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine.

In conclusion, 4-(aminomethyl)-1H,2H,3H,4H-pyrimido[1,2-b]indazol-9-amine (CAS No. 1696978-27-4) represents an interesting and potentially valuable compound in the field of medicinal chemistry. Its unique structural features, combined with the growing capabilities of modern drug discovery approaches, make it a subject worthy of continued investigation. As research progresses, we may gain deeper insights into its properties and potential applications, contributing to the ongoing advancement of pharmaceutical science.